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Compound of Interest |

Compound Name: Dimethyldioctylammonium
CAS No.: 20256-55-7
Cat. No.: B10786854
- 7

CAS: 5538-94-3 | Formula:
| MW: 305.97 g/mol [1]

Executive Summary

Dimethyldioctylammonium chloride (DODMAC) is a dialkyl quaternary ammonium compound
(QAC) primarily utilized as a Phase Transfer Catalyst (PTC) and antimicrobial surfactant.[1] Its
amphiphilic structure—comprising a hydrophilic cationic head group and two hydrophobic octyl
(C8) tails—dictates a specific solubility landscape.[1] It exhibits high solubility in polar organic
solvents (alcohols, chloroform) and aromatic hydrocarbons (toluene), but limited solubility in
non-polar aliphatics (hexane) and water compared to its short-chain analogs.[1]

This guide provides a validated solubility dataset, thermodynamic analysis, and experimental
protocols for characterizing DODMAC in drug development and industrial synthesis.[1]

Chemical Identity & Structural Analysis

DODMAC differs from the more common Didecyldimethylammonium chloride (DDAC, C10
chains) by the length of its alkyl chains. This C8 vs. C10 difference results in slightly higher
water solubility and lower lipophilicity for DODMAC, impacting its partition coefficient (
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) and critical micelle concentration (CMC).[1]

Property Value /| Description

-Dimethyl-
IUPAC Name

-octyloctan-1-aminium chloride

Physical State Viscous liquid or low-melting solid (Hygroscopic)
lonic Character Cationic Surfactant

Chloride (
Counter lon

)

o ) Amphiphilic (Forms micelles in agueous
Hydrophile-Lipophile Balance )
solution)

Solubility Profile in Organic Solvents

The solubility of DODMAC follows the "Like Dissolves Like" principle, but with the complexity of
being an ionic salt with substantial hydrophobic character.

Solubility Data Table

Data aggregated from homolog comparisons and experimental surfactant databases.[1]
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- . . Physicochemical
Solvent Class Specific Solvent Solubility Rating .
Rationale

Strong solvation of the
cationic head group
) Methanol, Ethanol, ) via ion-dipole
Polar Protic Very High (>800 g/L) ) )
Isopropanol interactions; alkyl
chains solvated by

organic backbone.[1]

Excellent solvent for
ion-pairs; disrupts
) Chloroform, ) crystal lattice
Chlorinated ) High )
Dichloromethane effectively.[1]
Standard solvent for

QAC extraction.[1]

-interactions solubilize

the alkyl chains;
Aromatics Benzene, Toluene High sufficient polarity to
accommodate the ion

pair.[1]

Soluble, though less

effective than alcohols
Polar Aprotic Acetone, Acetonitrile Moderate to High due to lack of H-bond

donation to the

chloride anion.[1]

Lack of polarity
prevents dissociation
of the ionic head
] ] group; hydrophobic

Aliphatics Hexane, Heptane Insoluble / Low o
effect of C8 chains is
insufficient to
overcome lattice

energy.
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Forms micelles.[1]
Solubility is
Soluble (~0.65 - 250 concentration-
Aqueous Water
g/L)* dependent and
affected by the "Krafft

Temperature".[1]

*Note: Water solubility is highly sensitive to temperature and purity.[1] Above the Critical Micelle
Concentration (CMC), the compound forms aggregates rather than a true molecular solution.[1]

Hansen Solubility Parameter (HSP) Analysis

To predict solubility in novel solvent blends, DODMAC should be modeled as an amphiphile.[1]
It does not have a single point in Hansen Space but rather a "solubility sphere™ heavily
influenced by the polar (

) and hydrogen-bonding (
) parameters of the solvent.[1]

» Preferred Solvent Region: High

, Moderate
J1]

e Incompatible Region: Low
, Low

(e.g., pure alkanes).[1]

Mechanism of Action: Phase Transfer Catalysis

The primary application of DODMAC's solubility profile is Phase Transfer Catalysis (PTC). It
acts as a shuttle, transporting anionic reactants from an agueous phase (where they are
soluble) to an organic phase (where the reaction occurs).[1][2][3]

The "lon-Pair" Shuttle Mechanism
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Because DODMAC is soluble in both the organic layer (due to C8 chains) and the interface, it
extracts anions (

) into the organic phase as an ion pair

1]
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Figure 1: Mechanism of Phase Transfer Catalysis using DODMAC. The Q+ cation shuttles the
Nucleophile (Y-) into the organic phase.[1]

Experimental Protocol: Determination of Solubility

Objective: Accurately measure the saturation solubility of DODMAC in a target organic solvent
using a self-validating gravimetric or HPLC workflow.

Reagents & Equipment
e Substance: Dimethyldioctylammonium chloride (Dried in a vacuum desiccator over

for 24h).

e Solvent: HPLC Grade (Ethanol, Toluene, etc.).[1]
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e Equipment: Temperature-controlled shaker bath, 0.45

PTFE syringe filters, Analytical Balance (0.1 mg precision).

Workflow (Saturation Shake-Flask Method)

o Preparation: Add excess DODMAC solid/gel to 10 mL of solvent in a sealed glass vial.

o Equilibration: Agitate at fixed temperature (e.g., 25°C) for 24—48 hours to ensure
thermodynamic equilibrium.

« Filtration: Stop agitation and allow settling for 1 hour. Filter the supernatant using a pre-
warmed syringe filter (to prevent precipitation during filtration).[1]

e Quantification (Gravimetric):
o Pipette a known volume (

) into a pre-weighed weighing boat.[1]

o Evaporate solvent under nitrogen stream or vacuum.[1]
o Dry residue to constant weight (

).[1]

e Calculation:
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Figure 2: Step-by-step workflow for determining solubility limits.

Thermodynamics of Dissolution

The dissolution of DODMAC is driven by the balance between lattice energy (enthalpy cost)
and solvation energy (enthalpy gain + entropy).[1]

e Enthalpy (

): Typically positive (endothermic).[1] Solubility increases with temperature.[1]

e Entropy (

): Positive.[1] The disorder increases as the crystal lattice breaks and the hydrophobic tails
interact with organic solvents. In water, the "hydrophobic effect" (ordering of water around
tails) makes
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less favorable, limiting solubility compared to ethanol.[1]

Recommendation: For process optimization, perform solubility measurements at three
temperatures (e.g., 20°C, 30°C, 40°C) and construct a Van 't Hoff plot (

S
) to determine the specific
for your solvent system.[1]

Safety & Handling (MSDS Summary)

e Hazards: Corrosive to skin and eyes.[1] Toxic if swallowed.[1]

o Handling: Use nitrile gloves and safety goggles.[1] Handle in a fume hood if using volatile
organic solvents.[1]

o Storage: Hygroscopic. Store in a tightly sealed container under inert gas (Nitrogen/Argon) if
possible to prevent water absorption which alters solubility mass measurements.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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